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Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 1,1-
Diphenylbutane, specifically its molecular formula and molecular weight. The information is
presented in a clear, tabular format for ease of reference and comparison.

Core Physicochemical Data

The fundamental molecular properties of 1,1-Diphenylbutane have been determined based on
its chemical structure. As an isomer of 1,2-diphenylbutane, it shares the same molecular
formula and, consequently, the same molecular weight.

Property Value
Molecular Formula CieHis
Molecular Weight 210.32 g/mol

Methodology for Determination

The molecular formula and weight of 1,1-Diphenylbutane are not typically determined through
wet lab experimentation for routine characterization but are rather calculated based on its
known chemical structure.
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Molecular Formula Derivation: The name 1,1-Diphenylbutane dictates its structure. The
"butane” component signifies a four-carbon alkane chain. The "1,1-Diphenyl" prefix indicates
that two phenyl groups (CeHs) are attached to the first carbon atom of the butane chain. The
systematic assembly of these components results in a molecule with 16 carbon atoms and 18
hydrogen atoms, yielding the molecular formula CieHas.

Molecular Weight Calculation: The molecular weight is calculated from the molecular formula
using the standard atomic weights of the constituent elements.

e Carbon (C): 16 atoms x 12.011 u =192.176 u
e Hydrogen (H): 18 atoms x 1.008 u = 18.144 u

o Total Molecular Weight: 192.176 u + 18.144 u = 210.32 u (or g/mol )

Logical Relationship of Isomers

The relationship between 1,1-Diphenylbutane and its isomer, 1,2-diphenylbutane, is that they
share the same molecular formula but differ in the arrangement of their atoms. This structural
difference does not alter the total count of each type of atom, hence they have identical
molecular weights.

Isomeric Relationship and Molecular Weight

Note on Experimental Protocols and Signaling Pathways: The determination of the molecular
formula and weight of a known chemical compound like 1,1-Diphenylbutane is a
computational process based on its structure. Therefore, detailed experimental protocols for
this purpose are not applicable in this context. Similarly, as a single small molecule, it does not
inherently have associated signaling pathways; such diagrams would be relevant to its
biological interactions within a specific system, which is beyond the scope of its fundamental
physicochemical properties.

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,1-
Diphenylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605752#1-1-diphenylbutane-molecular-weight-and-
formula]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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